Cas no 1805978-20-4 (Ethyl 4-amino-3-(difluoromethyl)-2-methoxypyridine-5-acetate)

• Product Name: Ethyl 4-amino-3-(difluoromethyl)-2-methoxypyridine-5-acetate
• CAS No: 1805978-20-4
• MF: C₁₁H₁₄F₂N₂O₃
• MW: 260.237269878387
• CID: 4856507
• Update Time: 2025-05-20

Ethyl 4-amino-3-(difluoromethyl)-2-methoxypyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-amino-3-(difluoromethyl)-2-methoxypyridine-5-acetate

• Inchi： 1S/C11H14F2N2O3/c1-3-18-7(16)4-6-5-15-11(17-2)8(9(6)14)10(12)13/h5,10H,3-4H2,1-2H3,(H2,14,15)
• InChI Key： RPPAPHDVZAQSPT-UHFFFAOYSA-N
• SMILES： FC(C1C(=NC=C(CC(=O)OCC)C=1N)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 279
• XLogP3: 1.3
• Topological Polar Surface Area: 74.4

Additional information on Ethyl 4-amino-3-(difluoromethyl)-2-methoxypyridine-5-acetate

Ethyl 4-amino-3-(difluoromethyl)-2-methoxypyridine-5-acetate (CAS No. 1805978-20-4): A Comprehensive Overview

Ethyl 4-amino-3-(difluoromethyl)-2-methoxypyridine-5-acetate (CAS No. 1805978-20-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of new therapeutic agents. This article provides a detailed overview of the compound, including its chemical properties, synthesis methods, biological activities, and recent advancements in its research and development.

Chemical Structure and Properties

Ethyl 4-amino-3-(difluoromethyl)-2-methoxypyridine-5-acetate is a pyridine derivative with a molecular formula of C₁₃H₁₄F₂N₂O₃. The compound features an ethyl ester group, an amino group, a difluoromethyl substituent, and a methoxy group attached to the pyridine ring. These functional groups contribute to its distinct chemical properties and biological activities. The presence of the difluoromethyl group is particularly noteworthy, as it can enhance the metabolic stability and bioavailability of the compound.

The molecular weight of Ethyl 4-amino-3-(difluoromethyl)-2-methoxypyridine-5-acetate is approximately 278.26 g/mol. It is a white crystalline solid with a melting point ranging from 105°C to 107°C. The compound is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO), but it has limited solubility in water. These solubility characteristics make it suitable for various experimental conditions and formulations.

Synthesis Methods

The synthesis of Ethyl 4-amino-3-(difluoromethyl)-2-methoxypyridine-5-acetate has been reported using several approaches. One common method involves the reaction of 4-chloro-3-(difluoromethyl)-2-methoxypyridine with ethyl acrylate in the presence of a base such as potassium carbonate. The resulting intermediate is then subjected to an aminoalkylation reaction using an appropriate amine source, such as ammonia or an alkylamine, to form the final product.

An alternative synthetic route involves the condensation of 4-amino-3-(difluoromethyl)-2-methoxypyridine with ethyl bromoacetate in the presence of a base like sodium hydride. This method provides a straightforward and efficient way to synthesize the target compound with high yields and purity.

Biological Activities and Applications

Ethyl 4-amino-3-(difluoromethyl)-2-methoxypyridine-5-acetate has shown promising biological activities in various preclinical studies. One of its key applications is in the field of neuropharmacology, where it has been investigated for its potential as an antidepressant and anxiolytic agent. Studies have demonstrated that this compound can modulate serotonin and dopamine neurotransmitter systems, which are implicated in mood disorders.

In addition to its neuropharmacological effects, Ethyl 4-amino-3-(difluoromethyl)-2-methoxypyridine-5-acetate has also been studied for its anti-inflammatory properties. Research indicates that it can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest potential applications in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Ethyl 4-amino-3-(difluoromethyl)-2-methoxypyridine-5-acetate has also been explored for its antiviral activity against various pathogens. Preliminary studies have shown that it can inhibit viral replication by interfering with viral entry or replication processes. This property makes it a candidate for further investigation as a potential antiviral agent.

Recent Research Developments

The interest in Ethyl 4-amino-3-(difluoromethyl)-2-methoxypyridine-5-acetate continues to grow, driven by its diverse biological activities and potential therapeutic applications. Recent research has focused on optimizing its pharmacokinetic properties to enhance its bioavailability and reduce side effects. For instance, studies have explored prodrug strategies to improve the oral absorption and stability of the compound.

In addition to pharmacokinetic optimization, efforts have been made to understand the mechanism of action of Ethyl 4-amino-3-(difluoromethyl)-2-methoxypyridine-5-acetate. Advanced techniques such as molecular docking and computational modeling have been employed to elucidate its interactions with target proteins and receptors. These insights are crucial for rational drug design and development.

Clinical trials are currently underway to evaluate the safety and efficacy of Ethyl 4-amino-3-(difluoromethyl)-2-methoxypyridine-5-acetate in various therapeutic indications. Early results from phase I trials have shown promising outcomes, with good tolerability and favorable pharmacokinetic profiles observed in healthy volunteers.

Conclusion

Ethyl 4-amino-3-(difluoromethyl)-2-methoxypyridine-5-acetate (CAS No. 1805978-20-4) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure contributes to its favorable pharmacological properties, making it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical utility, this compound holds significant promise for addressing unmet medical needs.